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Compound of Interest

Compound Name: 3-Ethyl-3-pentanol

Cat. No.: B146929

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic
properties of 3-Ethyl-3-pentanol (CAS No: 597-49-9). The information is curated for
professionals in research, science, and drug development who require precise data for
modeling, process design, and safety assessments. This document summarizes key
guantitative data, details relevant experimental protocols, and provides a visual representation
of a common synthesis pathway.

Core Thermodynamic Data

The thermodynamic properties of 3-Ethyl-3-pentanol are crucial for understanding its behavior
in various chemical and physical processes. The following tables summarize the most relevant
gquantitative data available.

Table 1: Physical and Thermochemical Properties
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Property Value Units Reference
Molecular Formula C7H160 [1112]
Molecular Weight 116.20 g/mol [3]
Boiling Point 140-142 °C [1]
Density 0.82 g/cms at 25°C [1]
Vapor Pressure 2.15 mmHg [3]
Enthalpy of

o 51.3 kJ/mol at 332 K [4]
Vaporization (AvapH)
Liquid Phase Heat

) o 84.587 cal/mol*K at 298.15 K [5]
Capacity (Cp,liquid)

Table 2: Temperature-Dependent Properties
Temperature .
Property Units Reference
(K)

Enthalpy of

o 317 to 408 Based on data kJ/mol [4]
Vaporization
Enthalpy of

o 308 to 416 Based on data kJ/mol [4]
Vaporization

Experimental Protocols

Accurate determination of thermodynamic properties relies on precise experimental

methodologies. The following sections outline the general principles and common techniques

used to measure the key parameters of 3-Ethyl-3-pentanol.

Determination of Heat Capacity (Calorimetry)

The heat capacity of liquid 3-Ethyl-3-pentanol can be determined using calorimetry.

Differential Scanning Calorimetry (DSC) is a widely used technique.[6]
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» Principle: DSC measures the difference in the amount of heat required to increase the
temperature of a sample and a reference.[6] This difference is used to calculate the heat
capacity of the sample.

o Methodology:

o Asmall, precisely weighed sample of 3-Ethyl-3-pentanol is hermetically sealed in an
aluminum pan.

o An empty sealed pan is used as a reference.

o The sample and reference pans are placed in the DSC instrument and subjected to a
controlled temperature program, typically a linear heating rate.[6]

o The heat flow to the sample and reference is monitored as a function of temperature.
o The difference in heat flow is directly proportional to the heat capacity of the sample.

o Calibration with a known standard, such as sapphire, is performed to ensure accuracy.

Determination of Enthalpy of Combustion (Bomb
Calorimetry)

The enthalpy of combustion, which can be used to derive the standard enthalpy of formation, is
determined using a bomb calorimeter.[7][8]

e Principle: A known mass of the substance is completely combusted in a constant-volume
container (the "bomb") filled with excess oxygen under pressure. The heat released by the
combustion reaction is absorbed by a surrounding water bath, and the temperature change
of the water is measured.[9]

o Methodology:

o A weighed sample of 3-Ethyl-3-pentanol is placed in a crucible inside the bomb
calorimeter.

o The bomb is sealed and pressurized with pure oxygen.
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o The bomb is submerged in a known quantity of water in an insulated container (the
calorimeter).

o The initial temperature of the water is recorded.
o The sample is ignited electrically.
o The final temperature of the water after combustion is recorded.

o The heat of combustion is calculated from the temperature rise, the heat capacity of the
calorimeter system, and the mass of the sample.[9]

Determination of Vapor Pressure

The vapor pressure of 3-Ethyl-3-pentanol can be measured using various static or dynamic
methods. A common static method involves measuring the pressure of the vapor in equilibrium
with the liquid at a given temperature.[10][11]

¢ Principle: In a closed system, a liquid will evaporate until the partial pressure of its vapor
reaches a constant value, known as the vapor pressure, at a specific temperature.

o Methodology:

o A small amount of 3-Ethyl-3-pentanol is placed in a flask connected to a pressure sensor
and a temperature probe.

o The flask is sealed and placed in a temperature-controlled water bath.
o The system is allowed to reach thermal and phase equilibrium.

o The total pressure inside the flask is measured. The initial air pressure is subtracted to
determine the vapor pressure of the alcohol.

o Measurements are repeated at different temperatures to obtain the vapor pressure curve.
[10]

Synthesis of 3-Ethyl-3-pentanol
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A common laboratory synthesis of 3-Ethyl-3-pentanol involves the reaction of a Grignard
reagent with a ketone. The following diagram illustrates the workflow for the synthesis of 3-
Ethyl-3-pentanol from 3-pentanone and ethyl magnesium bromide.

Ethyl Magnesium
Bromide (Grignard)

Gri gnard Reaction
in Dry Ether

Magnesium Alkoxide
Intermediate

Aqueous Acid
Work-up (e.g., H:O*)

3-Ethyl-3-pentanol

Click to download full resolution via product page

Synthesis of 3-Ethyl-3-pentanol via Grignard Reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146929#thermodynamic-properties-of-3-ethyl-3-
pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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